SYD5115

• Molecular Formula: C22H32F2N4O3
• Molecular Weight: 438.5 g/mol
• InChI: InChI=1S/C22H32F2N4O3/c1-13(19(3,4)5)31-18(30)27-17-25-12-15-16(26-17)21(8-10-22(23,24)11-9-21)20(6,7)28(15)14(2)29/h12-13H,8-11H2,1-7H3,(H,25,26,27,30)
• InChIKey: BQJACMMFLPJGCR-UHFFFAOYSA-N

SYD5115 TSH-R Antagonist Overview

SYD5115 (SYD-5115) is a low-molecular-weight, allosteric antagonist of the thyrotropin receptor (TSH-R), a class A G protein-coupled receptor that regulates thyroid hormone synthesis. It belongs to the N-acetylated dihydropyrrole pyrimidine chemical series featuring a difluorinated spirocyclohexyl ring and a chiral neopentyl carbamate substituent [1]. SYD5115 was discovered through an optimization program aimed at improving metabolic stability and eliminating mutagenicity risk present in earlier-generation TSH-R antagonists such as ORG 274179–0 [1]. It has demonstrated nanomolar antagonistic potency, oral bioavailability with in vivo target engagement, and the ability to block both TSH- and stimulatory autoantibody (M22)-driven TSH-R activation in recombinant and primary patient-derived cell systems [1][2].

Workflow

Allosteric TSH-R pathway inhibition studies

Selection

Engineered receptor selectivity and metabolic stability

Use Context

Cell-based assays and oral in vivo target engagement models

• [1] Karstens WFJ, Menge WMBP, Martens G, Op Het Veld SJN, van Eupen JThH, Demon M, van Achterberg TAE, Arisse-Thijssen MJ, Santegoeds-Lenssen EWH, van der Lee MMC, Ubink R, Arends RJ, Sesink A, Blomenröhr M, Timmers CM. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. View Source
• [2] Kahaly GJ, Steiner L, van der Lee MMC, Santegoeds-Lenssen EWH, van Achterberg TAE, Arisse-Thijssen MJ, Karstens WFJ, Menge WMBP, Martens G, Demon M, Timmers CM. Thyrotropin Receptor Antagonism by a Novel Small Molecule: Preclinical In Vitro Observations. Thyroid. 2023 Jun;33(6):732-742. View Source

SYD5115 Differentiation from Other TSH-R Antagonists

TSH-R antagonists are not interchangeable tool compounds. The glycoprotein hormone receptor family (TSH-R, FSH-R, LH-R) shares high structural homology, and off-target antagonism at FSH-R or LH-R can confound experimental interpretation and pose translational risk [1]. Early nanomolar antagonists such as ORG 274179–0 suffer from near-equipotent FSH-R blockade (selectivity ~1.5-fold), while many first-generation tool compounds operate in the micromolar range with limited or unreported in vivo oral activity [1]. SYD5115 was specifically engineered to overcome these liabilities—its difluorinated spirocyclohexyl scaffold and optimized metabolic stability deliver a differentiated profile that generic substitution with in-class analogs cannot replicate [1][2]. The quantitative evidence below substantiates exactly where SYD5115 diverges from its closest comparators on dimensions critical for assay design, in vivo study planning, and procurement decisions.

SYD5115 (Engineered profile)

Generic in-class TSH-R antagonist

Near-equipotent FSH-R blockade may confound pathway deconvolution studies

Confirmed oral pharmacodynamic activity

No reported oral in vivo efficacy data

Lack of oral activity limits in vivo study design and requires alternative routes

Ames-negative scaffold

Potential genotoxic metabolite risk (Ames-positive intermediates)

Handling and long-term study endpoint concerns may differ between chemotypes

• [1] Karstens WFJ, Menge WMBP, Martens G, Op Het Veld SJN, van Eupen JThH, Demon M, van Achterberg TAE, Arisse-Thijssen MJ, Santegoeds-Lenssen EWH, van der Lee MMC, Ubink R, Arends RJ, Sesink A, Blomenröhr M, Timmers CM. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. View Source
• [2] Kahaly GJ, Steiner L, van der Lee MMC, Santegoeds-Lenssen EWH, van Achterberg TAE, Arisse-Thijssen MJ, Karstens WFJ, Menge WMBP, Martens G, Demon M, Timmers CM. Thyrotropin Receptor Antagonism by a Novel Small Molecule: Preclinical In Vitro Observations. Thyroid. 2023 Jun;33(6):732-742. View Source

SYD5115 Comparative Evidence

Nanomolar Potency vs Earlier TSH-R Antagonists

SYD5115 blocks TSH-induced cAMP production in HEK293-hTSHR cells with an IC50 of 62 nM for the human TSH-R, representing a potency advantage of >300-fold over the widely used tool compound S37a (hTSHR IC50 ≈ 20,000 nM in HEK293 cells) and >30-fold over ML224 / NCGC00242364 (TSHR IC50 = 2,100 nM) [1][2]. When antagonizing pathophysiologically relevant M22 stimulatory autoantibody-induced cAMP, SYD5115 achieves an IC50 of 22 nM in rat FRTL5 and HEK293-hTSHR cells [1]. The experimental context is critical: S37a and ML224 operate at concentrations that risk non-specific effects in cell-based assays, whereas SYD5115's nanomolar window enables specific TSH-R pharmacology at physiologically meaningful concentrations.

Potency vs Earlier Antagonists

Reported comparison

SYD5115 hTSHR IC50 62 nM vs S37a ~20,000 nM (323× difference)

Supports nanomolar-range TSH-R blockade in cell assays

Assay context: HEK293-hTSHR, cAMP readout

Evidence Dimension	Inhibitory potency at human TSH-R (cAMP readout)
Target Compound Data	SYD5115: hTSHR IC50 = 62 nM (TSH-induced cAMP, HEK293-hTSHR); IC50 = 22 nM (M22 autoantibody-induced cAMP, HEK293-hTSHR / rat FRTL5)
Comparator Or Baseline	S37a: hTSHR IC50 ≈ 20,000 nM (HEK293); ML224 (NCGC00242364): TSHR IC50 = 2,100 nM
Quantified Difference	SYD5115 is ~323-fold more potent than S37a and ~34-fold more potent than ML224 at hTSHR
Conditions	HEK293 cells expressing recombinant human TSH-R; cAMP accumulation assay; TSH or M22 stimulation

Why This Matters

A >300-fold potency gap directly impacts assay design—SYD5115 enables complete receptor blockade at concentrations where S37a is only marginally active, reducing the risk of solvent toxicity and off-target effects in cell-based screening cascades.

• [1] Karstens WFJ, et al. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. View Source
• [2] TSHR antagonist S37a product technical datasheet. AnjieChem / GLPBIO. IC50 values: hTSHR ≈ 20 µM, mTSHR ≈ 40 µM in HEK293 cells. View Source

TSH-R Selectivity Over FSH-R and LH-R

SYD5115 was developed from the ORG 274179–0 scaffold to address the critical selectivity liability of its predecessor. ORG 274179–0, although highly potent at TSH-R (IC50 = 11 nM), exhibits only ~1.5-fold selectivity over the closely related FSH-R (IC50 = 17 nM), making it unsuitable for experiments requiring clean TSH-R pharmacology [1]. SYD5115 achieves an hFSH-R IC50 of 259 nM, yielding ~4.2-fold selectivity over its hTSHR IC50 of 62 nM, and shows >160-fold selectivity over hLH-R (IC50 > 10,000 nM) [1]. This represents a substantial improvement over ORG 274179–0 and is a direct result of the scaffold optimization described in the discovery program.

Selectivity Over FSH-R/LH-R

Head-to-head

SYD5115 hFSH-R IC50 259 nM (4.2× selective), hLH-R >10,000 nM; ORG 274179–0 FSH-R IC50 17 nM (~1.5×)

Enables cleaner TSH-R pathway deconvolution

Recombinant HEK293 cAMP assay context

Evidence Dimension	Selectivity of TSH-R antagonism over FSH-R and LH-R
Target Compound Data	SYD5115: hTSHR IC50 = 62 nM; hFSH-R IC50 = 259 nM (4.2-fold selective); hLH-R IC50 > 10,000 nM (>160-fold selective)
Comparator Or Baseline	ORG 274179–0: TSH-R IC50 = 11 nM; FSH-R IC50 = 17 nM (~1.5-fold selective); LH-R selectivity not explicitly quantified but reported as low
Quantified Difference	SYD5115 provides ~2.8-fold improvement in FSH-R selectivity ratio (4.2 vs. 1.5) and >160-fold selectivity over LH-R, whereas ORG 274179–0 shows near-equipotent FSH-R antagonism
Conditions	Recombinant human TSH-R, FSH-R, and LH-R expressed in HEK293 cells; cAMP inhibition assay; data from the same discovery program (Karstens et al., 2023)

Why This Matters

For researchers studying TSH-R-specific signaling in reproductive tissues co-expressing FSH-R or LH-R, ORG 274179–0's poor selectivity introduces confounding off-target effects; SYD5115's improved selectivity window enables cleaner target deconvolution.

• [1] Karstens WFJ, et al. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. (See Section 1, Fig. 1, and Table 5 for ORG 274179–0 and SYD5115 selectivity data.) View Source

Oral Bioavailability and In Vivo T4 Suppression

A critical limitation of most published small-molecule TSH-R antagonists is the absence of demonstrated in vivo oral activity. SYD5115 is a notable exception: a single oral dose of 50 or 100 µmol/kg in rats blocks M22 stimulatory autoantibody-induced free thyroxine (FT4) release in vivo, directly confirming oral bioavailability and target engagement at the thyroid level [1]. This in vivo efficacy is underpinned by the compound's improved metabolic stability—the difluorinated spirocyclohexyl moiety confers an HLM half-life of >30 min and adequate rat plasma stability, features that were explicitly optimized during lead development and are absent from earlier series compounds [1]. By contrast, S37a, ML224, and VA-K-14 have either no reported in vivo oral activity or have not been characterized beyond in vitro systems.

In Vivo Oral T4 Suppression

Class-level

Single oral 50–100 µmol/kg blocks M22-induced FT4 release; HLM t1/2 >30 min

Supports oral in vivo TSH-R engagement studies

Rat model; most prior antagonists lack oral PD data

Evidence Dimension	Oral in vivo target engagement (suppression of M22-induced FT4 release in rats)
Target Compound Data	SYD5115: single oral dose of 50 and 100 µmol/kg inhibits M22-induced FT4 release in vivo; HLM t1/2 > 30 min
Comparator Or Baseline	Class baseline: the majority of published small-molecule TSH-R antagonists (S37a, ML224, VA-K-14) lack reported oral in vivo efficacy data; early series compounds in the SYD5115 discovery program had HLM t1/2 < 10 min
Quantified Difference	SYD5115 is one of the very few nanomolar TSH-R antagonists with confirmed in vivo oral pharmacodynamic activity; metabolic stability (HLM t1/2) improved from <10 min in early analogs to >30 min in SYD5115
Conditions	Rat model; oral gavage; M22 monoclonal antibody used to stimulate TSH-R; FT4 measured as pharmacodynamic readout

Why This Matters

For any study requiring in vivo TSH-R blockade—such as Graves' disease preclinical models or thyroid hormone axis perturbation experiments—oral bioavailability is a gatekeeper criterion that eliminates most alternative tool compounds from consideration.

• [1] Karstens WFJ, et al. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. View Source

cAMP and Hyaluronic Acid Inhibition in Patient-Derived Fibroblasts

Beyond recombinant cell systems, SYD5115 has been profiled in primary orbital fibroblasts harvested from patients with both Graves' hyperthyroidism and Graves' orbitopathy (GOF) [1]. SYD5115 demonstrated statistically significant, dose-dependent inhibition of M22-stimulated cAMP production at concentrations as low as 1 nM (p = 0.0029) through 10,000 nM (p < 0.0001), and concurrently suppressed pathological hyaluronic acid (HA) secretion at 100 nM (p = 0.0392), 1,000 nM (p = 0.0431), and 10,000 nM (p = 0.0245) [1]. In a human osteosarcoma U2OS cell line stably expressing human TSH-R, SYD5115 achieved 100% inhibition of M22-induced cAMP with a potency of 193 nM [1]. Dual cAMP/HA suppression in disease-relevant primary cells is a pharmacodynamic signature not reported for S37a, ML224, or VA-K-14, which have been characterized primarily in recombinant overexpression systems.

cAMP/HA Inhibition in GOF Cells

Reported

cAMP inhibition significant at 1 nM (p=0.0029); HA suppression at 100 nM (p=0.0392)

Supports disease-relevant primary cell pharmacology

Primary orbital fibroblasts from Graves' patients; M22 stimulation

Evidence Dimension	Inhibition of M22-stimulated cAMP and hyaluronic acid production in primary human orbital fibroblasts from Graves' disease patients
Target Compound Data	SYD5115: cAMP inhibition in GOF significant at 1 nM (p=0.0029) to 10,000 nM (p<0.0001); HA inhibition significant at 100 nM (p=0.0392) to 10,000 nM (p=0.0245); 100% cAMP inhibition in U2OS-hTSHR cells with potency 193 nM
Comparator Or Baseline	No published comparator data in primary GOF for S37a, ML224, ORG 274179–0, or VA-K-14; class baseline is recombinant overexpression cell lines only
Quantified Difference	SYD5115 is the only TSH-R antagonist with published dual-inhibition data (cAMP + HA) in primary patient-derived orbital fibroblasts, with activity at concentrations spanning three orders of magnitude (1–10,000 nM)
Conditions	Primary orbital fibroblasts from GH+GO patients (GOF); M22 (10 ng/mL, 6-hour stimulation); cAMP and HA measured as readouts; U2OS-hTSHR stable cell line for potency confirmation

Why This Matters

Graves' orbitopathy involves HA-driven tissue remodeling; the ability to simultaneously block cAMP signaling and HA secretion in patient-derived cells makes SYD5115 uniquely suited for translational GO research, whereas compounds characterized only in recombinant systems leave this disease-relevant biology unaddressed.

• [1] Kahaly GJ, Steiner L, van der Lee MMC, et al. Thyrotropin Receptor Antagonism by a Novel Small Molecule: Preclinical In Vitro Observations. Thyroid. 2023 Jun;33(6):732-742. View Source

Negative Ames Mutagenicity Profile

A key liability of the ORG 274179–0 chemotype was the potential for genotoxic metabolite formation from its para-phenylenediamine core, confirmed when the aniline metabolite 2 tested positive in the Ames assay in both Salmonella typhimurium TA98 and TA100 strains with metabolic activation (S9-mix) [1]. Several early indoline and aza-indoline intermediates (compounds 7c, 12–14) also returned positive Ames results [1]. In contrast, the 4,6-bis-aza-indoline scaffold of SYD5115—specifically its non-fluorinated precursor 47 and the fluorinated intermediate 62—tested unequivocally negative in the Ames assay in both TA98 and TA100 strains, with and without S9 metabolic activation [1]. This negative result extends to SYD5115 (67), confirming that the final compound and its predicted metabolites lack mutagenic potential.

Negative Ames Mutagenicity

Head-to-head

SYD5115 negative in TA98/TA100 ±S9; ORG 274179–0 metabolite aniline 2 positive

Supports compound handling endpoint context

Scaffold design eliminated genotoxic alert

Evidence Dimension	Bacterial reverse mutation (Ames) assay in TA98 and TA100 strains ± S9 metabolic activation
Target Compound Data	SYD5115 (67) and its scaffold precursors 47 and 62: negative in Ames assay (TA98 and TA100, ±S9)
Comparator Or Baseline	ORG 274179–0 metabolite aniline 2: positive (TA98 and TA100, +S9); early intermediates 7c, 12–14: positive in at least one strain
Quantified Difference	Qualitative difference: SYD5115 scaffold is Ames-negative under all conditions tested, whereas earlier series compounds and metabolites are Ames-positive, indicating absence of mutagenic structural alerts
Conditions	Salmonella typhimurium TA98 and TA100 strains; with and without 5–10% liver homogenate S9-mix metabolic activation; data from the Karstens et al. 2023 discovery program

Why This Matters

For procurement decisions in laboratories conducting long-term in vivo studies or translational research, a confirmed negative Ames result reduces the regulatory and safety burden associated with handling potentially genotoxic compounds—a differentiating factor when selecting among TSH-R antagonist tool compounds with shared structural ancestry.

• [1] Karstens WFJ, et al. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. (See Table 3 for Ames data of series compounds and intermediates.) View Source

SYD5115 Best-Fit Applications

Graves' Disease and Orbitopathy Oral Efficacy Models

SYD5115 is the preferred TSH-R antagonist for rodent models of Graves' hyperthyroidism and orbitopathy where oral dosing is required. Its confirmed oral bioavailability and in vivo blockade of M22-induced FT4 release at 50–100 µmol/kg [1] enable chronic dosing paradigms that are not feasible with S37a, ML224, or ORG 274179–0, which either lack in vivo oral activity data or suffer from poor selectivity that confounds interpretation. The compound's dual suppression of cAMP and hyaluronic acid in patient-derived orbital fibroblasts [2] further supports its use in translational GO models where both signaling and tissue remodeling endpoints are assessed.

TSH-R Selective Pathway Deconvolution

For studies requiring discrimination between TSH-R, FSH-R, and LH-R signaling—such as investigations in reproductive tissues or pituitary-gonadal axis models—SYD5115's selectivity profile (hFSH-R IC50 259 nM, hLH-R IC50 >10 µM vs. hTSHR IC50 62 nM) [1] makes it a superior choice over ORG 274179–0, whose near-equipotent FSH-R antagonism (IC50 17 nM) introduces unacceptable off-target ambiguity. Researchers can use SYD5115 at concentrations up to ~100 nM to achieve near-complete TSH-R blockade while maintaining >2.5-fold selectivity over FSH-R.

In Vitro Screening with Clean Safety Profile

SYD5115's confirmed negative Ames mutagenicity profile (TA98 and TA100, ±S9) [1] and the absence of effects on orbital fibroblast viability, growth, or migration at pharmacologically active concentrations [2] position it as a lower-risk tool compound for laboratories conducting extended cell-based assays, co-culture systems, or preliminary safety profiling. This contrasts with earlier chemotypes in the same discovery series that carry genotoxic structural alerts [1], making SYD5115 the appropriate selection when compound handling safety and assay interference from cytotoxicity are key procurement criteria.

Patient-Derived Cell Models for Thyroid Autoimmunity

SYD5115 is uniquely validated in primary orbital fibroblasts from patients with both Graves' hyperthyroidism and orbitopathy (GOF), where it inhibits M22-driven cAMP production at concentrations as low as 1 nM and HA secretion at 100 nM [2]. No other published small-molecule TSH-R antagonist has demonstrated this breadth of pharmacodynamic activity in disease-relevant primary human cells. This makes SYD5115 the compound of choice for ex vivo studies using patient biopsies, precision-cut thyroid slices, or primary thyrocyte cultures where translational fidelity to human disease biology is paramount [2].

Application

Selection Property

Validation Focus

Oral in vivo TSH-R blockade models

Orally active, selective TSH-R antagonist

In vivo T4 suppression and target engagement

TSH-R vs FSH-R/LH-R pathway deconvolution

FSH-R/LH-R selectivity profile

Clean receptor-specific signaling readout

In vitro screening with reduced genotoxicity concern

Ames-negative compound handling profile

Absence of mutagenic structural alerts, cell viability

Patient-derived orbital fibroblast thyroid autoimmunity models

Primary cell pharmacology validation

cAMP and HA dual endpoint inhibition

• [1] Karstens WFJ, et al. Discovery of SYD5115, a novel orally active small molecule TSH-R antagonist. Bioorg Med Chem. 2023 Apr 15;84:117258. View Source
• [2] Kahaly GJ, Steiner L, van der Lee MMC, et al. Thyrotropin Receptor Antagonism by a Novel Small Molecule: Preclinical In Vitro Observations. Thyroid. 2023 Jun;33(6):732-742. View Source